Cas no 16253-72-8 (Heptanoic acid,3-methyl-, 1-methylpropyl ester)
16253-72-8 structure
Product Name:Heptanoic acid,3-methyl-, 1-methylpropyl ester
CAS No:16253-72-8
MF:C12H24O2
MW:200.317764282227
CID:169568
PubChem ID:85980
Update Time:2025-04-19
Heptanoic acid,3-methyl-, 1-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Heptanoic acid,3-methyl-, 1-methylpropyl ester
- butan-2-yl 3-methylheptanoate
- SEC-BUTYL 3-METHYLHEPTANOATE
- Heptanoic acid, 3-methyl-, sec-butyl ester
- FT-0651719
- DTXSID80884880
- SCHEMBL11302676
- 16253-72-8
- 3-Methylheptanoic acid sec-butyl ester
- Heptanoic acid, 3-methyl-, 1-methylpropyl ester
- OARSNTXAKATCPL-UHFFFAOYSA-N
- 3-methyl-heptanoic acid 1-methyl-propyl ester
-
- Inchi: 1S/C12H24O2/c1-5-7-8-10(3)9-12(13)14-11(4)6-2/h10-11H,5-9H2,1-4H3
- InChI Key: OARSNTXAKATCPL-UHFFFAOYSA-N
- SMILES: O(C(C)CC)C(CC(C)CCCC)=O
Computed Properties
- Exact Mass: 200.17772
- Monoisotopic Mass: 200.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Heptanoic acid,3-methyl-, 1-methylpropyl ester Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
16253-72-8 (Heptanoic acid,3-methyl-, 1-methylpropyl ester) Related Products
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